Cas no 2755719-42-5 (3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide)

• Product Name: 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide
• CAS No: 2755719-42-5
• MF: C₁₃H₁₉NO₅
• MW: 269.29
• CID: 5081052
• Update Time: 2025-06-08

3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

• Inchi： 1S/C13H19NO5/c1-14(19-4)12(16)8-9(15)13-10(17-2)6-5-7-11(13)18-3/h5-7,9,15H,8H2,1-4H3
• InChI Key： ONIGWVRJDSBAPA-UHFFFAOYSA-N
• SMILES： C1(C(C(CC(N(OC)C)=O)O)=C(OC)C=CC=1)OC

Additional information on 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

Comprehensive Overview of 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755719-42-5)

The compound 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755719-42-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dimethoxyphenyl and hydroxy-N-methoxy-N-methylpropanamide moieties, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzymatic activity and interact with biological targets.

In recent years, the demand for highly functionalized aromatic compounds like 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's CAS No. 2755719-42-5 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its hydroxy and methoxy groups contribute to its solubility and reactivity, making it a valuable building block for heterocyclic synthesis.

One of the trending topics in organic chemistry is the development of eco-friendly synthetic routes, and 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide aligns well with this focus. Researchers are exploring catalytic methods and green solvents to produce this compound efficiently. Its N-methoxy-N-methyl group is particularly noteworthy, as it enhances stability and reduces unwanted side reactions, a feature highly sought after in process chemistry.

The pharmacological potential of 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide is another area of intense investigation. Preliminary studies suggest its utility in designing enzyme inhibitors and receptor modulators, which are critical in treating metabolic disorders. The compound's CAS No. 2755719-42-5 is often associated with queries about bioavailability and toxicological profiles, indicating its growing importance in preclinical research.

From an industrial perspective, the scalability of 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide synthesis is a key consideration. Companies are investing in continuous flow chemistry to optimize production, reducing waste and energy consumption. This aligns with global trends toward sustainable manufacturing, a topic frequently discussed in chemical engineering forums.

In summary, 3-(2,6-Dimethoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755719-42-5) represents a cutting-edge compound with multifaceted applications. Its structural complexity and functional groups make it a focal point for drug development, agrochemical innovation, and green chemistry. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.